Cas no 852940-50-2 (3-5,7-dimethyl-2-(methylsulfanyl)-1,2,4triazolo1,5-apyrimidin-6-ylpropanoic acid)

3,5,7-Trimethyl-2-(methylsulfanyl)-1,2,4-triazolo[1,5-a]pyrimidin-6-ylpropanoic acid is a heterocyclic compound featuring a triazolopyrimidine core with a propanoic acid substituent. Its structural complexity confers potential utility in pharmaceutical and agrochemical applications, particularly as an intermediate in the synthesis of biologically active molecules. The methylsulfanyl group enhances reactivity, facilitating further functionalization, while the propanoic acid moiety offers solubility and compatibility with polar environments. This compound may exhibit stability under standard conditions, making it suitable for storage and handling in research settings. Its precise physicochemical and pharmacological properties depend on further derivatization or formulation, but its scaffold is of interest for medicinal chemistry due to its potential modulation of enzymatic or receptor targets.

3-5,7-dimethyl-2-(methylsulfanyl)-1,2,4triazolo1,5-apyrimidin-6-ylpropanoic acid structure

852940-50-2 structure

Product Name:3-5,7-dimethyl-2-(methylsulfanyl)-1,2,4triazolo1,5-apyrimidin-6-ylpropanoic acid

CAS No:852940-50-2

MF:C₁₁H₁₄N₄O₂S

MW:266.319460391998

CID:3108251

PubChem ID:4962404

Update Time:2025-06-08

3-5,7-dimethyl-2-(methylsulfanyl)-1,2,4triazolo1,5-apyrimidin-6-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

- <br>3-[5,7-dimethyl-2-(methylthio)[1,2,4]triazolo[1,5-a]pyrimidin-6-yl]propanoi c acid
- 3-5,7-dimethyl-2-(methylsulfanyl)-1,2,4triazolo1,5-apyrimidin-6-ylpropanoic acid
- AKOS023166377
- 3-[5,7-dimethyl-2-(methylsulfanyl)-[1,2,4]triazolo[1,5-a]pyrimidin-6-yl]propanoicacid
- Z90122766
- EN300-13388
- 3-(5,7-dimethyl-2-methylsulfanyl-[1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propanoic acid
- 852940-50-2
- SR-01000068797-1
- SR-01000068797
- 3-[5,7-dimethyl-2-(methylsulfanyl)-[1,2,4]triazolo[1,5-a]pyrimidin-6-yl]propanoic acid
- 3-(5,7-Dimethyl-2-(methylthio)-[1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propanoic acid
- 3-[5,7-dimethyl-2-(methylthio)[1,2,4]triazolo[1,5-a]pyrimidin-6-yl]propanoic acid
- CS-0345886
- Inchi： 1S/C11H14N4O2S/c1-6-8(4-5-9(16)17)7(2)15-10(12-6)13-11(14-15)18-3/h4-5H2,1-3H3,(H,16,17)
- InChI Key： SGEMHMVDKUJKTE-UHFFFAOYSA-N
- SMILES： S(C)C1N=C2N=C(C)C(CCC(=O)O)=C(C)N2N=1

Computed Properties

Exact Mass: 266.08374688Da
Monoisotopic Mass: 266.08374688Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 18
Rotatable Bond Count: 4
Complexity: 317
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 106Å²

3-5,7-dimethyl-2-(methylsulfanyl)-1,2,4triazolo1,5-apyrimidin-6-ylpropanoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-13388-0.05g	3-[5,7-dimethyl-2-(methylsulfanyl)-[1,2,4]triazolo[1,5-a]pyrimidin-6-yl]propanoic acid	852940-50-2		0.05g	$88.0	2023-02-09
Enamine	EN300-13388-0.1g	3-[5,7-dimethyl-2-(methylsulfanyl)-[1,2,4]triazolo[1,5-a]pyrimidin-6-yl]propanoic acid	852940-50-2		0.1g	$132.0	2023-02-09
Enamine	EN300-13388-0.25g	3-[5,7-dimethyl-2-(methylsulfanyl)-[1,2,4]triazolo[1,5-a]pyrimidin-6-yl]propanoic acid	852940-50-2		0.25g	$188.0	2023-02-09
Enamine	EN300-13388-0.5g	3-[5,7-dimethyl-2-(methylsulfanyl)-[1,2,4]triazolo[1,5-a]pyrimidin-6-yl]propanoic acid	852940-50-2		0.5g	$353.0	2023-02-09
Enamine	EN300-13388-1.0g	3-[5,7-dimethyl-2-(methylsulfanyl)-[1,2,4]triazolo[1,5-a]pyrimidin-6-yl]propanoic acid	852940-50-2		1.0g	$470.0	2023-02-09
Enamine	EN300-13388-2.5g	3-[5,7-dimethyl-2-(methylsulfanyl)-[1,2,4]triazolo[1,5-a]pyrimidin-6-yl]propanoic acid	852940-50-2		2.5g	$923.0	2023-02-09
Enamine	EN300-13388-5.0g	3-[5,7-dimethyl-2-(methylsulfanyl)-[1,2,4]triazolo[1,5-a]pyrimidin-6-yl]propanoic acid	852940-50-2		5.0g	$1364.0	2023-02-09
Enamine	EN300-13388-10.0g	3-[5,7-dimethyl-2-(methylsulfanyl)-[1,2,4]triazolo[1,5-a]pyrimidin-6-yl]propanoic acid	852940-50-2		10.0g	$2024.0	2023-02-09
1PlusChem	1P019ORS-50mg	3-[5,7-dimethyl-2-(methylsulfanyl)-[1,2,4]triazolo[1,5-a]pyrimidin-6-yl]propanoic acid	852940-50-2	90%	50mg	$166.00	2023-12-16
1PlusChem	1P019ORS-100mg	3-[5,7-dimethyl-2-(methylsulfanyl)-[1,2,4]triazolo[1,5-a]pyrimidin-6-yl]propanoic acid	852940-50-2	90%	100mg	$219.00	2023-12-16